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Compound of Interest

Compound Name:
2-(2-Methylmorpholin-2-

yl)ethanol;hydrochloride

CAS No.: 2413900-21-5

Cat. No.: B2959683

Get Quote

Executive Summary & Compound Identity
2-(2-Methylmorpholin-2-yl)ethanol HCl is a specialized heterocyclic amine salt often employed

as a hydrophilic building block in medicinal chemistry (e.g., for kinase inhibitors or CNS-active

agents). Its physicochemical behavior is dominated by the morpholine ring's basicity and the

hydrophilic ethanol side chain.

Understanding its solubility profile is critical for process development, particularly in isolating

the salt form from reaction mixtures and preventing "oiling out" of the free base during

neutralization.
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Property Value (Approx.) Mechanistic Driver

Molecular Formula C₇H₁₅NO₂ · HCl Salt formation at N4 position.

Molecular Weight ~181.66 g/mol
Small molecule; high diffusion

coefficient.

pKa (Base) 8.4 ± 0.5
Secondary amine (N4)

protonation.

LogP (Free Base) -0.5 to 0.2
Highly hydrophilic; likely water-

miscible.

Solid State Crystalline / Hygroscopic
HCl salts of small amines

attract atmospheric moisture.

Solubility Profile: Thermodynamics & Mechanism
Aqueous Solubility (The "Salt Advantage")
The HCl salt form exhibits very high aqueous solubility, typically exceeding 500 mg/mL at

ambient temperature. This is driven by the ion-dipole interactions between the protonated

morpholinium cation and water molecules.

Mechanism: The lattice energy of the chloride salt is easily overcome by the high hydration

energy of the cation (which possesses both an ionic center and hydrogen-bond donating -

OH and -NH₂⁺ groups).

Critical Observation: Unlike hydrophobic drugs where the salt precipitates the free base at

pH > pKa, this compound’s free base is also highly soluble (likely miscible).

Implication: Neutralizing a concentrated aqueous solution of the HCl salt with NaOH will

likely result in liquid-liquid phase separation (oiling out) rather than precipitation of a solid.

pH-Dependent Solubility Behavior
The solubility profile does not follow a standard Henderson-Hasselbalch "precipitation" curve

because the intrinsic solubility (

) of the free base is high.
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pH < 7.0: Species is >95% Cationic. Single phase, clear solution.

pH 7.0 – 9.0 (Buffer Zone): Equilibrium shifts to Neutral Free Base.

Risk: If concentration > 100 mg/mL, the neutral amine may separate as a dense oil.

pH > 10.0: Species is >99% Neutral. High solubility remains, but partition coefficient shifts

favoring organic extraction (e.g., DCM or Ethyl Acetate).

Organic Solvent Profile
Solvent Class Solubility (HCl Salt)

Solubility (Free
Base)

Application

Water
Very High (>500

mg/mL)
High / Miscible Formulation / Stock

Methanol/Ethanol High (>100 mg/mL) Very High Recrystallization

DCM / Chloroform Low (<1 mg/mL) High Extraction of Base

Ether / Hexane Negligible Low
Anti-solvent

Precipitation

Experimental Protocols (Self-Validating)
Protocol A: Equilibrium Solubility Determination (Shake-
Flask)
Use this standard method to generate the definitive solubility value.

Preparation: Weigh 500 mg of 2-(2-Methylmorpholin-2-yl)ethanol HCl into a 4 mL glass vial.

Solvent Addition: Add 1.0 mL of degassed HPLC-grade water.

Saturation: Vortex for 2 minutes. If fully dissolved, add more solid in 100 mg increments until

a visible suspension persists (saturation).

Equilibration: Place in a thermos-mixer at 25°C @ 750 RPM for 24 hours.
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Filtration: Filter the supernatant using a 0.22 µm PVDF syringe filter (pre-heated to 25°C to

prevent crystallization).

Quantification: Dilute the filtrate 1:1000 and analyze via HPLC-UV (210 nm) or LC-MS

against a standard curve.

Validation Check: Measure pH of the saturated solution. It should be acidic (pH ~4-5) due

to the HCl salt. If pH is neutral, the salt may have dissociated or hydrolyzed.

Protocol B: Determination of "Oiling Out" Point (Critical
for Process)
Since the free base is an oil, determining the pH/Concentration boundary for phase separation

is vital.

Stock Solution: Prepare a 200 mg/mL solution of the HCl salt in water.

Titration: While stirring, slowly add 1.0 N NaOH.

Observation: Monitor turbidity using a nephelometer or visual inspection.

Endpoint: Record the pH where the solution turns turbid or oily droplets form on the glass

surface.

Data Plot: Repeat with 50 mg/mL and 100 mg/mL to construct a Phase Diagram.

Mechanistic Visualization (Signaling & Equilibrium)
The following diagram illustrates the equilibrium shifts governing the solubility and phase

behavior of the compound.
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Caption: Mechanistic pathway showing the transition from the highly soluble crystalline salt to

the potentially phase-separating neutral oil upon pH adjustment.

Implications for Drug Development[1]
Formulation & Stability

Hygroscopicity: As a hydrochloride salt of a small, polar amine, this compound is likely

hygroscopic. It must be stored in a desiccator. Exposure to air will lead to deliquescence

(absorbing enough water to dissolve itself).

Excipient Compatibility: Avoid alkaline excipients (e.g., Magnesium Stearate) in solid blends,

as micro-environmental pH shifts could liberate the volatile/oily free base, compromising

tablet integrity.

Analytical Constraints
UV Detection: The morpholine ring has weak UV absorbance. Rely on LC-MS or Refractive

Index (RI) detection for accurate solubility quantification. Alternatively, derivatize with a

chromophore (e.g., Benzoyl chloride) for UV sensitivity.

References
National Center for Biotechnology Information (2026).PubChem Compound Summary for

CID 8083, Morpholine. Retrieved from [Link]

Avdeef, A. (2003).Absorption and Drug Development: Solubility, Permeability, and Charge
State. Wiley-Interscience. (Standard text for pKa/Solubility protocols).
Bergström, C. A., et al. (2016).Computational prediction of drug solubility in water-based
systems. Journal of Pharmaceutical Sciences. (Basis for QSAR predictions of morpholine
analogs).

To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 2-(2-
Methylmorpholin-2-yl)ethanol HCl]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2959683/docs#technical-guide-solubility-profiling-of-
2-2-methylmorpholin-2-yl-ethanol-hcl]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Morpholine
https://www.benchchem.com/product/b2959683/docs#technical-guide-solubility-profiling-of-2-2-methylmorpholin-2-yl-ethanol-hcl
https://www.benchchem.com/product/b2959683/docs#technical-guide-solubility-profiling-of-2-2-methylmorpholin-2-yl-ethanol-hcl
https://www.benchchem.com/product/b2959683/docs#technical-guide-solubility-profiling-of-2-2-methylmorpholin-2-yl-ethanol-hcl
https://www.benchchem.com/product/b2959683/docs#technical-guide-solubility-profiling-of-2-2-methylmorpholin-2-yl-ethanol-hcl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2959683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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